Cas no 2680587-50-0 (benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate)

• Product Name: benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate
• CAS No: 2680587-50-0
• MF: C₁₇H₁₅BrN₂O₃
• MW: 375.216603517532
• CID: 6157719
• PubChem ID: 165926361
• Update Time: 2025-06-08

benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680587-50-0
• EN300-28301348
• benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate

• Inchi： 1S/C17H15BrN2O3/c1-20-14-8-7-12(18)9-13(14)15(16(20)21)19-17(22)23-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3,(H,19,22)
• InChI Key： UTBYOLXHTBEMBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(N2C)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 374.02660g/mol
• Monoisotopic Mass: 374.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate

Research Briefing on Benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate (CAS: 2680587-50-0)

Benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate (CAS: 2680587-50-0) is a synthetic indole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a key intermediate in drug discovery and development. This compound, characterized by its unique bromo-substituted indole scaffold, has been explored for its role in modulating biological pathways, particularly those involving kinase inhibition and anti-inflammatory activity. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents targeting cancer, neurodegenerative diseases, and autoimmune disorders.

The structural features of benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate, including the bromo substituent at the 5-position and the carbamate moiety, contribute to its reactivity and binding affinity with biological targets. Computational docking studies and in vitro assays have demonstrated its ability to interact with key enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), suggesting its potential as a scaffold for designing selective inhibitors. Furthermore, its synthetic versatility allows for further derivatization, enabling researchers to optimize pharmacokinetic properties and target specificity.

Recent advancements in the synthesis of benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate have focused on improving yield and scalability while minimizing environmental impact. Green chemistry approaches, such as catalytic bromination and solvent-free carbamate formation, have been successfully applied to its production. These innovations not only enhance the compound's accessibility for research but also align with the pharmaceutical industry's growing emphasis on sustainable practices.

In preclinical studies, derivatives of benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate have shown promising results in animal models of inflammation and tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that a series of analogs exhibited potent inhibition of NF-κB signaling, a pathway implicated in chronic inflammatory diseases and cancer progression. These findings underscore the compound's potential as a lead structure for developing next-generation therapeutics.

Despite these promising developments, challenges remain in translating benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate-based compounds into clinical applications. Issues such as metabolic stability, oral bioavailability, and off-target effects require further optimization through structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound's therapeutic potential.

In conclusion, benzyl N-(5-bromo-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate (CAS: 2680587-50-0) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for researchers aiming to develop novel treatments for complex diseases. Continued investigation into its mechanisms of action and synthetic applications will likely yield further breakthroughs in the coming years.